5-Nitro-2-oxo-3H-1,3-benzoxazole-4-carboxylic acid

Specification

• CAS No.: 2418715-22-5
• Molecular Formula: C8H4N2O6
• Molecular Weight: 224.128
• IUPAC Name: 5-nitro-2-oxo-3H-1,3-benzoxazole-4-carboxylic acid
• Standard InChI: InChI=1S/C8H4N2O6/c11-7(12)5-3(10(14)15)1-2-4-6(5)9-8(13)16-4/h1-2H,(H,9,13)(H,11,12)
• Standard InChI Key: QLQZZGPSZPZQKL-UHFFFAOYSA-N
• SMILES: C1=CC2=C(C(=C1[N+](=O)[O-])C(=O)O)NC(=O)O2

Introduction

5-Nitro-2-oxo-3H-1,3-benzoxazole-4-carboxylic acid is a chemical compound with the molecular formula C₈H₄N₂O₆ and a molecular weight of 224.13 g/mol. It belongs to the benzoxazole class of compounds, which are known for their diverse biological activities, including anticancer, antibacterial, antifungal, and anti-inflammatory effects.

Synthesis and Applications

While specific synthesis methods for 5-Nitro-2-oxo-3H-1,3-benzoxazole-4-carboxylic acid are not detailed in the available literature, benzoxazole derivatives are generally synthesized through condensation reactions involving appropriate precursors. The applications of benzoxazole derivatives are broad, including potential roles in medicine due to their biological activities.

Biological Activities of Benzoxazole Derivatives

Benzoxazole derivatives have been studied for their therapeutic potential, including:

• Anticancer Activity: Some benzoxazole compounds exhibit significant cytotoxic effects against various cancer cell lines, making them promising candidates for anticancer drugs.

• Antibacterial and Antifungal Activities: These compounds have shown effectiveness against both Gram-positive and Gram-negative bacteria, as well as fungi like Candida albicans.

• Anti-inflammatory Effects: Certain benzoxazole derivatives have demonstrated analgesic and anti-inflammatory properties, which could be beneficial in treating pain and inflammation.

Research Findings and Future Directions

While 5-Nitro-2-oxo-3H-1,3-benzoxazole-4-carboxylic acid itself has limited specific research findings available, the broader class of benzoxazole compounds offers a rich area for further investigation. Future studies could focus on optimizing synthesis methods, exploring additional biological activities, and developing these compounds into therapeutic agents.